Cas no 700870-67-3 (Pentanoic acid,(1-ethyl-4-piperidinyl)methyl ester)
700870-67-3 structure
Product Name:Pentanoic acid,(1-ethyl-4-piperidinyl)methyl ester
CAS No:700870-67-3
MF:C13H25NO2
MW:227.343104124069
CID:557229
PubChem ID:45095651
Update Time:2025-04-19
Pentanoic acid,(1-ethyl-4-piperidinyl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,(1-ethyl-4-piperidinyl)methyl ester
- Pentanoic acid, (1-ethyl-4-piperidinyl)methyl ester (9CI)
- (1-ethylpiperidin-4-yl)methyl pentanoate
- DTXSID50667420
- 700870-67-3
-
- Inchi: 1S/C13H25NO2/c1-3-5-6-13(15)16-11-12-7-9-14(4-2)10-8-12/h12H,3-11H2,1-2H3
- InChI Key: JXLSFAZSRRJLCC-UHFFFAOYSA-N
- SMILES: O(C(CCCC)=O)CC1CCN(CC)CC1
Computed Properties
- Exact Mass: 227.18865
- Monoisotopic Mass: 227.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 29.5A^2
Experimental Properties
- PSA: 29.54
Pentanoic acid,(1-ethyl-4-piperidinyl)methyl ester Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
700870-67-3 (Pentanoic acid,(1-ethyl-4-piperidinyl)methyl ester) Related Products
- 1690-75-1(methyl 1-methylpiperidine-4-carboxylate)
- 103039-88-9(Ethyl 4-methylpiperidine-4-carboxylate)
- 5166-67-6(Ethyl 1-Methylpiperidine-3-carboxylate)
- 59184-90-6(Ethyl 2-(piperidin-4-yl)acetate)
- 1126-09-6(Ethyl piperidine-4-carboxylate)
- 24252-37-7(Ethyl 1-methylpiperidine-4-carboxylate)
- 116885-98-4(1-Piperidinebutanoicacid, ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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